NSC 601980
Description
NSC601980 shows antitumor activity in the yeast screening experiment, which can inhibit cell proliferation in the COLO 205 and HT29 with Log GI 50 of -6.6 and -6.9 respectively.
Scientific Research Applications
Inhibiting JNK Dephosphorylation and Induction of Apoptosis by NSC-741909 in Cancer Cells
- Study Focus: NSC-741909 is a novel anticancer agent found to suppress the growth of several NCI-60 cancer cell lines.
- Research Insights: The study investigated the molecular mechanisms of NSC-741909's antitumor activity. It was found that NSC-741909 treatment leads to sustained activation of JNK (c-Jun N-terminal kinase), a type of mitogen-activated protein kinase.
- Key Findings: NSC-741909 inhibits the dephosphorylation of JNK, resulting in its sustained activation, which is critical for inducing apoptosis in cancer cells (Wei et al., 2009).
properties
Product Name |
NSC 601980 |
|---|---|
Molecular Formula |
C15H12N4 |
Molecular Weight |
248.28 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
